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hippocrateine II hippocrateine II
Brand Name: Vulcanchem
CAS No.: 132209-62-2
VCID: VC0158223
InChI: InChI=1S/C51H58N2O19/c1-11-25(2)43(58)65-24-50-41(68-30(7)56)37(66-28(5)54)35-39(67-29(6)55)51(50)49(9,63)40(70-44(59)27(4)26(3)36-33(18-15-21-52-36)47(62)64-23-48(35,8)72-51)38(42(50)71-45(60)31-16-13-12-14-17-31)69-46(61)32-19-20-34(57)53(10)22-32/h12-22,25-27,35,37-42,63H,11,23-24H2,1-10H3
SMILES: CCC(C)C(=O)OCC12C(C(C3C(C14C(C(C(C2OC(=O)C5=CC=CC=C5)OC(=O)C6=CN(C(=O)C=C6)C)OC(=O)C(C(C7=C(C=CC=N7)C(=O)OCC3(O4)C)C)C)(C)O)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula: C51H58N2O19
Molecular Weight: 1003 g/mol

hippocrateine II

CAS No.: 132209-62-2

Main Products

VCID: VC0158223

Molecular Formula: C51H58N2O19

Molecular Weight: 1003 g/mol

hippocrateine II - 132209-62-2

CAS No. 132209-62-2
Product Name hippocrateine II
Molecular Formula C51H58N2O19
Molecular Weight 1003 g/mol
IUPAC Name [21,22,24-triacetyloxy-19-benzoyloxy-25-hydroxy-3,13,14,25-tetramethyl-20-(2-methylbutanoyloxymethyl)-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-18-yl] 1-methyl-6-oxopyridine-3-carboxylate
Standard InChI InChI=1S/C51H58N2O19/c1-11-25(2)43(58)65-24-50-41(68-30(7)56)37(66-28(5)54)35-39(67-29(6)55)51(50)49(9,63)40(70-44(59)27(4)26(3)36-33(18-15-21-52-36)47(62)64-23-48(35,8)72-51)38(42(50)71-45(60)31-16-13-12-14-17-31)69-46(61)32-19-20-34(57)53(10)22-32/h12-22,25-27,35,37-42,63H,11,23-24H2,1-10H3
Standard InChIKey RVRGKCMJIQOILH-UHFFFAOYSA-N
SMILES CCC(C)C(=O)OCC12C(C(C3C(C14C(C(C(C2OC(=O)C5=CC=CC=C5)OC(=O)C6=CN(C(=O)C=C6)C)OC(=O)C(C(C7=C(C=CC=N7)C(=O)OCC3(O4)C)C)C)(C)O)OC(=O)C)OC(=O)C)OC(=O)C
Canonical SMILES CCC(C)C(=O)OCC12C(C(C3C(C14C(C(C(C2OC(=O)C5=CC=CC=C5)OC(=O)C6=CN(C(=O)C=C6)C)OC(=O)C(C(C7=C(C=CC=N7)C(=O)OCC3(O4)C)C)C)(C)O)OC(=O)C)OC(=O)C)OC(=O)C
Synonyms hippocrateine II
PubChem Compound 164326
Last Modified Nov 11 2021
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